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Compound of Interest

Compound Name: LIGNITE

Cat. No.: B1179625 Get Quote

Welcome to the Technical Support Center for researchers, scientists, and drug development

professionals working with lignite. This resource provides comprehensive troubleshooting

guides and frequently asked questions (FAQs) to address common challenges associated with

the high moisture content inherent in lignite.

Troubleshooting Guides
This section provides solutions to specific problems you may encounter during your

experiments.

Issue 1: Inconsistent or non-reproducible results in thermogravimetric analysis (TGA) or

combustion experiments.

Possible Cause: High and variable moisture content in the lignite samples.

Solution:

Pre-dry your samples: Before analysis, dry the lignite sample to a constant weight at a

low temperature (e.g., 105-110°C) to remove free moisture.[1][2][3] This ensures a

consistent starting material for your experiments.

Standardize sample preparation: Follow a consistent protocol for sample preparation,

including particle size reduction, to ensure uniformity across all samples.[4] Pulverized

coal has a greater surface area and should dry faster than larger pieces.[3]
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Equilibrate samples: After drying and before analysis, allow the samples to equilibrate to

the laboratory's temperature and humidity to prevent reabsorption of ambient moisture.[1]

Issue 2: Difficulty in achieving stable ignition or complete combustion of lignite particles.

Possible Cause: The high moisture content is absorbing a significant amount of energy,

delaying ignition and lowering the combustion temperature.[5][6]

Solution:

Optimize particle size: Reducing the particle size of the lignite can increase the surface

area, promoting faster drying and more efficient combustion.[3] However, be aware that

very fine particles can increase the risk of spontaneous combustion.

Increase residence time: In continuous systems, increasing the time the lignite particles

spend in the high-temperature zone can help ensure complete moisture evaporation and

combustion.

Consider pre-treatment: Employing a pre-drying step is the most effective way to

overcome these issues.

Issue 3: Blockages and handling difficulties with lignite in feeding systems.

Possible Cause: The inherent moisture in lignite can cause stickiness and agglomeration,

leading to blockages in hoppers and feeders.[7]

Solution:

Partial drying: Reducing the moisture content, even partially, can significantly improve the

handling characteristics of lignite.[6]

Mechanical aids: Utilize vibrators or other mechanical aids on hoppers to prevent bridging

and ensure consistent flow.

System design: When designing experimental setups, consider using wider diameter

tubing and steeper hopper angles to accommodate the cohesive nature of moist lignite.
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Frequently Asked Questions (FAQs)
Q1: What is the typical moisture content of lignite?

Lignite, being a low-rank coal, has a high inherent moisture content, typically ranging from

30% to 60%.[5][8] For instance, lignite mined in China generally has a moisture content of 25-

40%, while lignite from Australia's Latrobe Valley can have as high as 55-70% moisture.[9][10]

Q2: How does high moisture content affect the calorific value of lignite?

High moisture content significantly reduces the calorific (heating) value of lignite because a

portion of the energy released during combustion is consumed to evaporate the water present

in the coal.[5][11] This results in lower energy efficiency.[11]

Q3: What are the primary methods for reducing the moisture content of lignite in a laboratory

setting?

There are two main categories of drying methods:

Evaporative Drying: This involves heating the lignite to evaporate the water. Common

laboratory techniques include:

Oven Drying: A simple and common method where lignite is heated in an oven at a

controlled temperature (typically 105-110°C) until a constant weight is achieved.[1][2][3]

Hot Air/Gas Drying: Using a stream of hot air or an inert gas to dry the lignite.[5]

Vacuum Drying: Drying at a lower temperature under reduced pressure, which can be

beneficial for heat-sensitive analyses.[12]

Non-Evaporative Drying: These methods remove water in its liquid state.

Thermal Dewatering: This process simulates the natural coalification process by applying

high temperature and pressure to expel water.[5]

Solvent Extraction: Using solvents to extract water from the lignite.[5]

Q4: What is a standard protocol for determining the moisture content of a lignite sample?
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The ASTM D3173 standard test method is a widely accepted procedure for determining the

moisture in the analysis sample of coal.[1][13][14][15][16] The general steps are outlined in the

experimental protocols section below.

Q5: Can drying lignite increase the risk of spontaneous combustion?

Yes, drying lignite can increase its propensity for spontaneous combustion.[5] Dried lignite
has a more porous structure and a higher reactivity, making it more susceptible to oxidation

when exposed to air. It is crucial to handle and store dried lignite in a controlled environment,

for example, under an inert atmosphere, to mitigate this risk.

Data Presentation
Table 1: Effect of Drying Method on Moisture Content Reduction in Lignite

Drying
Method

Initial
Moisture
Content (%)

Final
Moisture
Content (%)

Temperatur
e (°C)

Duration Reference

Hydrothermal

Treatment
34 9.65 300-325 30 minutes [12]

Vacuum

Drying
34 ~24 70 7 hours [12]

Hot Air Drying 34 ~24 70 110 minutes [12]

WTA Pre-

dryer
50-55 12 - Continuous

Fluidized Bed

Drying
55-60 8-17 - Continuous

Table 2: Influence of Moisture Content on Lignite Ignition and Combustion Parameters
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Moisture
Content (%)

Particle
Size (μm)

Ignition
Delay
Increase
(ms)

Burnout
Time (ms)

Observatio
ns

Reference

10 75-105 83 -
Increased

fragmentation
[9][10]

20 75-105 160 -
Increased

fragmentation
[9][10]

5 125-150 - -

Highest

probability of

homogeneou

s ignition

[9][10][17][18]

10 200-250 15 - - [9]

20 200-250 45
~80 (for 5%

moisture)

Dry lignite

burnout time

was ~160 ms

[9]

Experimental Protocols
Protocol 1: Determination of Moisture Content in Lignite (Based on ASTM D3173)

Objective: To determine the percentage of moisture in a lignite sample.

Apparatus:

Drying oven with forced air circulation, capable of maintaining a temperature of 107 ± 3°C.

Porcelain or silica crucibles with covers.

Analytical balance, sensitive to 0.1 mg.

Desiccator with a suitable desiccant.

Procedure:
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Heat clean, empty crucibles and covers in the oven at 107 ± 3°C for at least 1 hour.

Transfer the hot crucibles and covers to a desiccator and allow them to cool to room

temperature.

Weigh the cooled crucible and cover to the nearest 0.1 mg.

Quickly add approximately 1 gram of the lignite sample to the crucible and re-weigh the

crucible, cover, and sample.

Place the uncovered crucible with the sample and its cover in the pre-heated oven at 107 ±

3°C.

Heat for 1 hour.

After 1 hour, remove the crucible from the oven, replace the cover, and place it in the

desiccator to cool.

Once cooled to room temperature, weigh the crucible, cover, and dried sample.

Repeat the heating, cooling, and weighing cycle for 30-minute intervals until a constant

weight (within ±0.1 mg) is achieved.

Calculation: Moisture (%) = [(Weight of sample before drying - Weight of sample after drying) /

Weight of sample before drying] x 100

Mandatory Visualizations
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Sample Preparation

Drying and Weighing

Calculation

Start: Receive Lignite Sample

Crush and Sieve to Desired Particle Size

Homogenize the Sample

Weigh ~1g of Sample into a Pre-weighed Crucible

Dry in Oven at 107 ± 3°C for 1 hour

Cool in Desiccator

Weigh the Dried Sample

Check for Constant Weight

No

Calculate Moisture Content (%)

Yes

End: Report Result

Click to download full resolution via product page

Caption: Experimental workflow for determining the moisture content in lignite.
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Potential Causes

Solutions

Problem: Inconsistent Combustion Results

High/Variable Moisture Content Inconsistent Particle Size Insufficient Residence Time

Pre-dry Lignite Sample Equilibrate Sample Before Analysis Standardize Particle Size Increase Residence Time in Reactor

Resolution: Stable and Reproducible Combustion

Improves Consistency Ensures Uniformity Allows for Complete CombustionPrevents Moisture Reabsorption

Click to download full resolution via product page

Caption: Troubleshooting guide for inconsistent lignite combustion results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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